Cas no 330860-51-0 ((Z)-2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide)

• Product Name: (Z)-2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide
• CAS No: 330860-51-0
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• MDL: MFCD01826993
• CID: 5417572
• PubChem ID: 869414
• Update Time: 2025-05-20

(Z)-2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N,3-bis(4-hydroxyphenyl)-2-propenamide
• 2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide
• Z1739038610
• SR-01000218546-1
• EN300-22776906
• 330860-51-0
• (Z)-2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide
• SR-01000218546

• MDL： MFCD01826993
• Inchi： 1S/C16H12N2O3/c17-10-12(9-11-1-5-14(19)6-2-11)16(21)18-13-3-7-15(20)8-4-13/h1-9,19-20H,(H,18,21)/b12-9-
• InChI Key： DHSLACSDHWIVAQ-XFXZXTDPSA-N
• SMILES： OC1C=CC(=CC=1)NC(/C(/C#N)=C\C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 280.08479225g/mol
• Monoisotopic Mass: 280.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Additional information on (Z)-2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide

Compound CAS No 330860-51-0: (Z)-2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide

The compound with CAS number 330860-51-0, commonly referred to as (Z)-2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising biological activities, making it a subject of extensive scientific investigation.

Structurally, (Z)-2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide consists of a cyano group attached to a propenamide backbone, with two hydroxyl-substituted phenyl groups at positions N and 3. The (Z) configuration indicates that the substituents on either side of the double bond are on the same side, which plays a crucial role in determining the molecule's stereochemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its role as a potential therapeutic agent, particularly in the context of anti-inflammatory and antioxidant activities. The presence of hydroxyl groups on the phenyl rings contributes to its ability to scavenge free radicals, making it a promising candidate for applications in oxidative stress-related diseases.

In addition to its biological applications, CAS No 330860-51-0 has also been investigated for its electronic properties. The conjugated system formed by the cyano group and the enamide structure allows for efficient electron delocalization, which is advantageous in materials science for applications such as organic electronics and photovoltaics.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, facilitating further research into its properties and applications.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of (Z)-2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide. These studies have revealed that the molecule exhibits significant nonlinear optical properties, which could be harnessed in advanced optical devices.

In conclusion, the compound with CAS number 330860-51-0, or (Z)-2-cyano-N,3-bis(4-hydroxyphenyl)prop-2-enamide, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological and electronic properties continue to drive scientific exploration and innovation.